Cas no 401570-80-7 (Ethanone, 2-hydroxy-1-(5-methyl-3-isoxazolyl)-)

• Product Name: Ethanone, 2-hydroxy-1-(5-methyl-3-isoxazolyl)-
• CAS No: 401570-80-7
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 3967331
• PubChem ID: 22321558
• Update Time: 2025-04-22

Ethanone, 2-hydroxy-1-(5-methyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-hydroxy-1-(5-methyl-3-isoxazolyl)-
• TVRRLFHMTUGRMF-UHFFFAOYSA-N
• 401570-80-7
• 2-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one
• SCHEMBL6291719
• 2-Hydroxy-1-(5-methylisoxazol-3-yl)ethanone

• Inchi： 1S/C6H7NO3/c1-4-2-5(7-10-4)6(9)3-8/h2,8H,3H2,1H3
• InChI Key： TVRRLFHMTUGRMF-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(C)ON=1)CO

Computed Properties

• Exact Mass: 141.042593085Da
• Monoisotopic Mass: 141.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3Ų